N-[2-(2-chloro-6-fluorophenyl)-2-pyrrolidin-1-ylethyl]-1,3-benzodioxole-5-sulfonamide

• Molecular Formula: C19H20ClFN2O4S
• Molecular Weight: 426.9 g/mol
• IUPAC Name: N-[2-(2-chloro-6-fluorophenyl)-2-pyrrolidin-1-ylethyl]-1,3-benzodioxole-5-sulfonamide
• InChI: InChI=1S/C19H20ClFN2O4S/c20-14-4-3-5-15(21)19(14)16(23-8-1-2-9-23)11-22-28(24,25)13-6-7-17-18(10-13)27-12-26-17/h3-7,10,16,22H,1-2,8-9,11-12H2
• InChI Key: LJVVCVWVTQRXSR-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(CNS(=O)(=O)C2=CC3=C(C=C2)OCO3)C4=C(C=CC=C4Cl)F

Description

N-[2-(2-chloro-6-fluorophenyl)-2-pyrrolidin-1-ylethyl]-1,3-benzodioxole-5-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "CFM-2," and it is a selective antagonist of the transient receptor potential vanilloid type 1 (TRPV1) receptor. In

Mechanism of Action

The N-[2-(2-chloro-6-fluorophenyl)-2-pyrrolidin-1-ylethyl]-1,3-benzodioxole-5-sulfonamide receptor is a non-selective cation channel that is activated by various stimuli, including heat, protons, and capsaicin. CFM-2 selectively blocks the N-[2-(2-chloro-6-fluorophenyl)-2-pyrrolidin-1-ylethyl]-1,3-benzodioxole-5-sulfonamide receptor by binding to a specific site on the receptor. This binding prevents the channel from opening, thereby inhibiting the influx of calcium ions into the cell. This inhibition of calcium influx leads to a decrease in pain and inflammation.
Biochemical and Physiological Effects:
CFM-2 has been shown to have several biochemical and physiological effects. In vitro studies have shown that CFM-2 can inhibit the growth of cancer cells by inducing apoptosis and suppressing cell proliferation. Additionally, CFM-2 has been shown to reduce pain and inflammation in animal models of various diseases, including arthritis and neuropathic pain.

Advantages and Limitations for Lab Experiments

CFM-2 has several advantages for lab experiments. It is readily available, and its synthesis is well-established. Additionally, CFM-2 has a high degree of selectivity for the N-[2-(2-chloro-6-fluorophenyl)-2-pyrrolidin-1-ylethyl]-1,3-benzodioxole-5-sulfonamide receptor, making it a useful tool for studying the role of this receptor in various diseases. However, CFM-2 also has some limitations. Its potency and efficacy may vary depending on the experimental conditions, and its effects may be influenced by other factors, such as the presence of other receptors.

Future Directions

There are several future directions for CFM-2 research. One potential direction is to further explore its anti-cancer properties and its potential use as an anti-cancer agent. Additionally, CFM-2 could be studied in combination with other drugs to enhance its therapeutic effects. Finally, further research is needed to fully understand the mechanism of action of CFM-2 and its potential applications in various diseases.
Conclusion:
In conclusion, CFM-2 is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its selective antagonism of the N-[2-(2-chloro-6-fluorophenyl)-2-pyrrolidin-1-ylethyl]-1,3-benzodioxole-5-sulfonamide receptor makes it a promising candidate for the treatment of pain, inflammation, and cancer. While CFM-2 has several advantages for lab experiments, further research is needed to fully understand its mechanism of action and its potential applications in various diseases.

Synthesis Methods

The synthesis of CFM-2 involves several steps, including the protection of the amino group, the formation of the pyrrolidine ring, the introduction of the sulfonamide group, and the deprotection of the amino group. The final product is obtained in high yield and purity through a series of purification steps. The synthesis of CFM-2 is a well-established process, and the compound is readily available for research purposes.

Scientific Research Applications

CFM-2 has been extensively studied for its potential therapeutic applications in various diseases, including pain, inflammation, and cancer. CFM-2's ability to selectively block the N-[2-(2-chloro-6-fluorophenyl)-2-pyrrolidin-1-ylethyl]-1,3-benzodioxole-5-sulfonamide receptor makes it a promising candidate for the treatment of chronic pain and inflammation. Additionally, recent studies have shown that CFM-2 can inhibit the growth of cancer cells, making it a potential anti-cancer agent.